Cas no 2416234-99-4 (2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride
• CAS No: 2416234-99-4
• MF: C₇H₁₄ClF₂NO
• MW: 201.641968250275
• MDL: MFCD32667836
• CID: 5674726
• PubChem ID: 146121145
• Update Time: 2025-11-02

2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ethanamine, β,β-difluorotetrahydro-, hydrochloride (1:1)
• 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride

• MDL： MFCD32667836
• Inchi： 1S/C7H13F2NO.ClH/c8-7(9,5-10)6-1-3-11-4-2-6;/h6H,1-5,10H2;1H
• InChI Key： BFEGBYICGMIFGP-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(F)(F)CN.Cl

Additional information on 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride

2,2-Difluoro-2-(oxan-4-yl)ethan-1-amine Hydrochloride (CAS No. 2416234-99-4): A Comprehensive Overview

2,2-Difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride (CAS No. 2416234-99-4) is a fluorinated amine derivative with a unique structural framework, combining a tetrahydropyran (oxane) ring with a difluoroethylamine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of fluorine atoms and the cyclic ether group enhances its metabolic stability and bioavailability, making it a valuable candidate for drug discovery programs.

The chemical structure of 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine HCl features a tetrahydropyran ring substituted at the 4-position with a difluoroethylamine group, which is protonated as a hydrochloride salt. This structural motif is particularly interesting for medicinal chemists exploring fluorine-containing bioactive molecules, as fluorine incorporation often improves binding affinity and pharmacokinetic properties. Recent studies have highlighted the growing demand for fluorinated pharmaceutical intermediates, with this compound serving as a key example of innovative fluorination strategies in modern synthetic chemistry.

In the context of current research trends, 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride aligns with several hot topics in chemical innovation. The pharmaceutical industry's focus on fluorine in drug design has increased dramatically, with approximately 30% of newly approved drugs containing fluorine atoms. This compound's unique combination of a fluorinated alkyl chain and heterocyclic system makes it particularly valuable for developing CNS-active compounds and GPCR-targeting molecules, two areas experiencing rapid growth in therapeutic development.

The synthetic accessibility of CAS 2416234-99-4 has been improved through recent advancements in fluorination methodologies. Modern approaches utilizing transition-metal catalyzed fluorination or electrochemical fluorination techniques have made the production of such fluorinated building blocks more efficient and sustainable. These developments respond to the chemical industry's increasing emphasis on green chemistry principles and atom-economical processes, addressing common search queries about environmentally friendly synthetic methods.

From an application perspective, 2,2-difluoro-2-(tetrahydropyran-4-yl)ethylamine hydrochloride (an alternative naming convention) has shown promise in multiple domains. In medicinal chemistry, it serves as a precursor for protease inhibitor scaffolds and kinase inhibitor cores, addressing the persistent demand for novel therapeutic agents. The agrochemical sector has also explored its derivatives as potential plant growth regulators, capitalizing on the known effects of fluorine-substituted amines on biological systems.

The physicochemical properties of 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine HCl contribute to its research utility. The hydrochloride salt form ensures good solubility in aqueous systems, while the fluorinated moiety provides enhanced membrane permeability - a combination frequently sought in drug candidate optimization. Analytical characterization typically reveals high purity levels (>98% by HPLC), with the compound being stable under standard storage conditions, making it suitable for various experimental protocols.

Market analysis indicates growing interest in fluorinated building blocks like 2416234-99-4, with specialty chemical suppliers expanding their catalogs to meet research demand. The compound's price point and availability have become common search parameters, reflecting its transition from a specialty item to a more mainstream research chemical. This trend mirrors the broader expansion of fluorine chemistry in life sciences, a topic generating increasing academic and industrial publications.

Quality control protocols for 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride typically involve rigorous spectroscopic verification (1H NMR, 13C NMR, 19F NMR) and chromatographic purity assessment. These standardized procedures ensure batch-to-batch consistency, addressing researchers' frequent concerns about compound reproducibility in synthetic projects. The availability of comprehensive analytical data packages has become a key differentiator among suppliers of such specialized chemicals.

Future research directions for CAS 2416234-99-4 derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's structural features lend themselves well to these cutting-edge approaches, which dominate current medicinal chemistry literature. Additionally, its application in PET radiotracer development represents another promising avenue, given the importance of fluorine-18 in diagnostic imaging.

In summary, 2,2-difluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride exemplifies the innovative spirit of modern fluoroorganic chemistry. Its unique structural attributes, combined with versatile applications in drug discovery and beyond, position it as a valuable tool for researchers navigating the evolving landscape of fluorine-based molecular design. As synthetic methodologies advance and biological understanding deepens, this compound and its derivatives will likely play increasingly important roles in addressing current challenges in medicinal and agrochemical sciences.